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Compound of Interest |

Compound Name: tert-Butylcyclopentane
Cat. No.: B16133621
Get Quote
\ J

For researchers and scientists engaged in drug development and other advanced scientific
endeavors, the proper management and disposal of chemical waste are paramount to ensuring
a safe and compliant laboratory environment. This guide provides essential, immediate safety
and logistical information for the proper disposal of tert-Butylcyclopentane. Adherence to
these guidelines is crucial for protecting laboratory personnel and the environment.

Immediate Safety and Hazard Assessment

While a comprehensive Safety Data Sheet (SDS) with a full GHS classification for tert-
butylcyclopentane is not readily available, its known physical and chemical properties, along
with data from structurally similar compounds like tert-butylcyclohexane, allow for a thorough
hazard assessment.

Key Hazard Information:

» Flammability: tert-Butylcyclopentane is a flammable liquid with a flashpoint of 27.6°C.
Vapors may form explosive mixtures with air and can travel to a source of ignition and flash
back.
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» Aspiration Hazard: Based on data for similar substances, there is a risk of lung damage if
swallowed (aspiration).

« Inhalation: Vapors may cause drowsiness and dizziness.

o Skin and Eye Contact: May cause skin and eye irritation. Prolonged or repeated exposure
may lead to skin dryness and cracking.

e Aquatic Hazard: While specific data is unavailable for tert-butylcyclopentane, related
compounds are toxic to aquatic life with long-lasting effects. Therefore, it should be assumed
that tert-butylcyclopentane poses a similar environmental risk.

Data Presentation

The following table summarizes the known quantitative data for tert-butylcyclopentane.

Property Value

Molecular Formula CoH1s

Molecular Weight 126.24 g/mol

Flash Point 27.6°C

Boiling Point 142.9°C at 760 mmHg
Density 0.814 g/cm?

Personal Protective Equipment (PPE)

When handling tert-butylcyclopentane for disposal, all personnel must wear the following
minimum personal protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

e Body Protection: A laboratory coat.
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» Respiratory Protection: If handling large quantities or in a poorly ventilated area, a NIOSH-
approved respirator with an organic vapor cartridge is recommended.

Step-by-Step Disposal Protocol

The disposal of tert-butylcyclopentane must be managed as a hazardous waste process.
Under no circumstances should it be disposed of down the drain or in regular trash.

Experimental Protocol for Waste Segregation and Disposal:
» Waste Collection:

o Designate a specific, properly labeled, and chemically compatible container for liquid tert-
butylcyclopentane waste. The container must be in good condition with a secure, tight-
fitting lid to prevent leaks or spills.

o Collect any solid materials contaminated with tert-butylcyclopentane (e.g., absorbent
pads, gloves, weighing paper) in a separate, clearly labeled solid hazardous waste
container.

o Labeling the Waste Container:

[¢]

Clearly label the waste container with the words "HAZARDOUS WASTE".

[¢]

The label must include the full chemical name: "tert-Butylcyclopentane”.

o

Indicate the primary hazard: "FLAMMABLE LIQUID".

o

Include the approximate quantity of waste in the container.

Note the date when the first waste was added to the container.

[¢]

o Storage of Chemical Waste:

o Store the sealed waste container in a designated and well-ventilated satellite accumulation
area within the laboratory.
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o Ensure the storage area is away from sources of ignition such as heat, sparks, and open
flames.

o Store containers in a cool, dry place.

o Segregate tert-butylcyclopentane waste from incompatible materials, particularly strong
oxidizing agents.

e Handling Spills:

[e]

In the event of a small spill, absorb the material with an inert, non-combustible absorbent
(e.g., sand, vermiculite).

o Collect the contaminated absorbent material using non-sparking tools and place it into a
suitable container for disposal as hazardous waste.

o Ensure adequate ventilation.

o For larger spills, evacuate the area and contact your institution's emergency response
team.

e Arranging for Final Disposal:

o Once the waste container is full (do not exceed 90% capacity) or is ready for disposal,
contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.

o Do not attempt to dispose of the chemical waste through standard trash or by pouring it
down the drain.

Mandatory Visualization

The following diagram illustrates the decision-making process for the proper disposal of tert-
butylcyclopentane.
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tert-Butylcyclopentane Waste Generated

Is the waste liquid?

No (Contaminated Solids)

Collect in a labeled, sealed Collect in a labeled, sealed
liquid hazardous waste container. solid hazardous waste container.

Store in a designated, cool,
well-ventilated satellite accumulation area
away from ignition sources.

Is the container full
(<=90%) or ready for disposal?

Contact EHS or licensed
hazardous waste contractor Continue to collect waste.
for pickup.

Click to download full resolution via product page
Disposal Decision Workflow for tert-Butylcyclopentane

¢ To cite this document: BenchChem. [Proper Disposal of tert-Butylcyclopentane: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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